(5-aminopentyl)dimethylamine dihydrochloride
Overview
Description
(5-Aminopentyl)dimethylamine dihydrochloride, also known as 5-APDM, is an organic compound used in a variety of scientific research applications. It is a colorless solid that is soluble in water, and it is typically used in laboratory experiments in its crystalline form. Its chemical formula is C6H15N2•2HCl, and it is structurally related to amphetamine and other compounds of the substituted phenethylamine class. 5-APDM is an important research tool that has been used in a variety of scientific applications, including studies of biochemical and physiological effects, and its wide range of applications makes it a valuable compound in the laboratory.
Scientific Research Applications
(5-aminopentyl)dimethylamine dihydrochloride has been used in a variety of scientific research applications. It has been used as a model compound for studies on the structure-activity relationships of substituted phenethylamines, and it has been used as a substrate for the study of enzymes such as monoamine oxidase. It has also been used in studies of the biochemical and physiological effects of amphetamines, and it has been used in studies of the pharmacology of amphetamine-like drugs. This compound has also been used in studies of the mechanisms of action of amphetamine-like drugs and in studies of the effects of these drugs on the brain and behavior.
Mechanism of Action
Result of Action
It’s known that the compound can serve as a surfactant, used for emulsification, auxiliary emulsification, and surface tension regulation . It can also act as a corrosion inhibitor in certain rust preventatives, reducing corrosion on metal surfaces .
Action Environment
The action, efficacy, and stability of N1,N1-Dimethylpentane-1,5-diamine dihydrochloride can be influenced by various environmental factors. For instance, it’s recommended to store the compound in an inert atmosphere at room temperature . This suggests that exposure to oxygen and extremes of temperature could potentially affect its stability and efficacy.
Advantages and Limitations for Lab Experiments
(5-aminopentyl)dimethylamine dihydrochloride is a valuable tool for laboratory experiments due to its wide range of applications and its ability to be synthesized in the laboratory. It is a relatively inexpensive compound, and it is relatively easy to synthesize. However, there are some limitations to using this compound in laboratory experiments. It is not as stable as some other compounds, and it can degrade over time if not stored correctly. It is also not as potent as some other compounds, so it may require higher concentrations to produce the desired effects.
Future Directions
There are a number of potential future directions for research on (5-aminopentyl)dimethylamine dihydrochloride. These include further studies of its mechanism of action and its biochemical and physiological effects, as well as studies of its potential therapeutic applications. Additionally, further research could be done on its synthesis and purification methods, as well as its stability and storage conditions. Finally, further research could be done on its potential toxicity and its potential interactions with other compounds.
Synthesis Methods
(5-aminopentyl)dimethylamine dihydrochloride can be synthesized in the laboratory using a variety of methods. One method is a reaction between 5-amino-2-methylpentan-1-ol and dimethylamine hydrochloride in the presence of a strong acid catalyst such as sulfuric acid. This reaction produces a crystalline solid that can be separated from the reaction mixture and purified by recrystallization. Another method involves the reaction of 5-amino-2-methylpentan-1-ol and dimethylamine in the presence of a strong base such as potassium hydroxide. This reaction produces a solution, which can be concentrated and the product can be purified by recrystallization.
properties
IUPAC Name |
N',N'-dimethylpentane-1,5-diamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N2.2ClH/c1-9(2)7-5-3-4-6-8;;/h3-8H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWWFDECVDLWNNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCCCN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H20Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90001-90-4 |
Source
|
| Record name | (5-aminopentyl)dimethylamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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